Cas no 52744-22-6 (4-Demethyl Daunomycinone)

• Product Name: 4-Demethyl Daunomycinone
• CAS No: 52744-22-6
• Molecular Formula: C₂₀H₁₆O₈
• Molecular Weight: 384.33624
• CID: 371083
• PubChem ID: 171197

4-Demethyl Daunomycinone Properties

Names and Identifiers

• 5,12-Naphthacenedione,8-acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-, (8S,10S)-
• 4-Demethyl Daunomycinone
• carminomycinone
• (+)-4-demethyldaunomycinone
• (8S,10S)-8-Acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-5,12-naphthacenedione
• 4-DeMethoxy-4-hydroxydaunoMycinone
• 4-demethyl-daunomicinone
• 4-O-DeMethyldaunoMycinone
• cis-9-acetyl-4-hydroxy-7,8,9,10-tetrahydro-6,7,9,11-tetrahydroxy-5,12-naphthacenedione
• SCHEMBL13376463
• 52744-22-6
• XYDJGVROLWFENK-YBTHPKLGSA-N
• CCRIS 7634
• 5,12-Naphthacenedione, 8-acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-, (8S-cis)-
• (+)-Carminomycinone
• DTXSID90967193
• 8-Acetyl-1,6,8,10,11-pentahydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione
• (7S,9S)-9-acetyl-4,6,7,9,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione

• InChIKey： XYDJGVROLWFENK-YBTHPKLGSA-N
• Inchi： InChI=1S/C20H16O8/c1-7(21)20(28)5-9-13(11(23)6-20)19(27)15-14(17(9)25)16(24)8-3-2-4-10(22)12(8)18(15)26/h2-4,11,22-23,25,27-28H,5-6H2,1H3/t11-,20-/m0/s1
• SMILES： CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O)O

Computed Properties

• Exact Mass: 384.08500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 384.085
• Heavy Atom Count: 28
• Complexity: 706
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 152Ų

Experimental Properties

• LogP: 0.87850
• PSA: 152.36000
• Refractive Index: 1.769
• Boiling Point: 656.1°C at 760 mmHg
• Flash Point: 364.6°C
• Density: 1.709

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones